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Compound of Interest

Compound Name: 3-Methoxycyclohexene

Cat. No.: B1595103 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, reactivity, and potential applications of 3-Methoxycyclohexene. The

information is intended to support research and development activities in the chemical and

pharmaceutical sciences.

Physicochemical and Spectroscopic Data
3-Methoxycyclohexene is a cyclic ether with the chemical formula C₇H₁₂O.[1] It is a

flammable liquid and should be handled with appropriate safety precautions.[1] Key

physicochemical data are summarized in the table below.
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Property Value Source

CAS Number 2699-13-0 [1]

Molecular Formula C₇H₁₂O [1]

Molecular Weight 112.17 g/mol [1]

Boiling Point 133 °C - 137.3 °C [2]

Density 0.92 g/cm³ [2]

Refractive Index 1.46 [2]

Flash Point 27 °C [2]

Spectroscopic data is crucial for the identification and characterization of 3-
Methoxycyclohexene. While detailed spectral data with peak assignments are not readily

available in the public domain, spectral information can be found in dedicated databases.

Spectrum Type Availability Source

¹H NMR
Data available in spectral

databases
[3]

¹³C NMR
Data available in spectral

databases
[1][3]

IR
Data available in spectral

databases
[1][4]

Mass Spectrometry
Data available in spectral

databases
[1]

Synthesis of 3-Methoxycyclohexene
Several synthetic routes can be envisioned for the preparation of 3-Methoxycyclohexene,

primarily involving the formation of the ether linkage or the modification of a pre-existing

cyclohexene ring.
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Williamson Ether Synthesis from 3-Halocyclohexene
A common method for ether synthesis is the Williamson ether synthesis. This would involve the

reaction of a 3-halocyclohexene (e.g., 3-bromocyclohexene) with sodium methoxide.

Experimental Protocol:

Materials: 3-Bromocyclohexene, sodium methoxide, methanol (anhydrous).

Procedure:

Dissolve sodium methoxide in anhydrous methanol in a round-bottom flask under an inert

atmosphere (e.g., nitrogen or argon).

Cool the solution in an ice bath.

Add 3-bromocyclohexene dropwise to the stirred solution.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours. The reaction progress can be monitored by thin-layer

chromatography (TLC) or gas chromatography (GC).

Upon completion, quench the reaction with water and extract the product with a suitable

organic solvent (e.g., diethyl ether).

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate

under reduced pressure.

Purify the crude product by distillation to obtain 3-Methoxycyclohexene.

3-Bromocyclohexene

Reaction

Sodium Methoxide

3-Methoxycyclohexene

Click to download full resolution via product page
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Caption: Williamson Ether Synthesis of 3-Methoxycyclohexene.

Acid-Catalyzed Addition of Methanol to Cyclohexadiene
While the acid-catalyzed addition of methanol to cyclohexene would primarily yield

methoxycyclohexane, the use of 1,3-cyclohexadiene could potentially lead to the formation of

3-methoxycyclohexene as one of the products, alongside 4-methoxycyclohexene, through

electrophilic addition.

Experimental Protocol:

Materials: 1,3-Cyclohexadiene, methanol, and a catalytic amount of a strong acid (e.g.,

sulfuric acid or p-toluenesulfonic acid).

Procedure:

Dissolve 1,3-cyclohexadiene in an excess of methanol.

Add a catalytic amount of the strong acid to the solution.

Stir the reaction mixture at room temperature. Monitor the reaction progress by GC to

determine the product distribution.

Once the reaction has reached the desired conversion, neutralize the acid with a weak

base (e.g., sodium bicarbonate solution).

Extract the products with an organic solvent.

Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and

remove the solvent.

The product mixture would likely require separation by fractional distillation or

chromatography to isolate 3-Methoxycyclohexene.
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1,3-Cyclohexadiene H+
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Caption: Acid-Catalyzed Addition of Methanol to 1,3-Cyclohexadiene.

Chemical Reactivity of 3-Methoxycyclohexene
The reactivity of 3-Methoxycyclohexene is influenced by the presence of both a double bond

and an ether linkage. It can undergo reactions typical of alkenes and ethers.

Electrophilic Addition to the Double Bond
The double bond in 3-Methoxycyclohexene is susceptible to electrophilic attack. The

regioselectivity of the addition will be directed by the electronic and steric effects of the

methoxy group.

Example: Hydrohalogenation

The addition of a hydrogen halide (e.g., HBr) would likely proceed via a carbocation

intermediate. The stability of the possible carbocations will determine the final product

distribution.

Experimental Protocol:

Materials: 3-Methoxycyclohexene, hydrogen bromide (as a solution in acetic acid or as a

gas).

Procedure:

Dissolve 3-Methoxycyclohexene in a suitable inert solvent (e.g., dichloromethane) at a

low temperature (e.g., 0 °C).
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Slowly bubble HBr gas through the solution or add a solution of HBr in acetic acid

dropwise.

Monitor the reaction by TLC or GC.

After completion, wash the reaction mixture with a saturated sodium bicarbonate solution

and then with brine.

Dry the organic layer and remove the solvent to obtain the crude product, which may be a

mixture of isomers requiring purification.

Oxidation of the Double Bond
The double bond can be oxidized using various reagents to form epoxides, diols, or undergo

oxidative cleavage.

Example: Epoxidation

Reaction with a peroxy acid, such as meta-chloroperoxybenzoic acid (m-CPBA), will form the

corresponding epoxide.

Experimental Protocol:

Materials: 3-Methoxycyclohexene, m-CPBA, dichloromethane.

Procedure:

Dissolve 3-Methoxycyclohexene in dichloromethane and cool the solution in an ice bath.

Add a solution of m-CPBA in dichloromethane dropwise.

Stir the reaction mixture at 0 °C and then allow it to warm to room temperature.

Monitor the reaction until the starting material is consumed.

Wash the reaction mixture with a sodium sulfite solution, followed by a sodium bicarbonate

solution, and finally with brine.

Dry the organic layer and evaporate the solvent to yield the crude epoxide.
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Caption: Reactivity of 3-Methoxycyclohexene.

Hydroboration-Oxidation
This two-step reaction sequence allows for the anti-Markovnikov hydration of the double bond,

which would lead to the formation of a methoxycyclohexanol.

Experimental Protocol:

Materials: 3-Methoxycyclohexene, borane-tetrahydrofuran complex (BH₃·THF),

tetrahydrofuran (THF, anhydrous), sodium hydroxide, hydrogen peroxide.

Procedure:

Dissolve 3-Methoxycyclohexene in anhydrous THF under an inert atmosphere.

Cool the solution to 0 °C and add the BH₃·THF solution dropwise.

Allow the reaction to stir at room temperature for several hours.

Cool the mixture again to 0 °C and slowly add aqueous sodium hydroxide, followed by the

careful dropwise addition of hydrogen peroxide.
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Stir the mixture at room temperature for a few hours.

Extract the product with an organic solvent, wash the organic layer, dry, and concentrate.

Purify the resulting alcohol by chromatography or distillation.

Applications in Drug Development and Research
While direct applications of 3-Methoxycyclohexene in pharmaceuticals are not widely

documented, the cyclohexene ether moiety is a structural motif found in various biologically

active molecules. The synthesis of derivatives of 3-Methoxycyclohexene can be a strategy to

explore new chemical space for drug discovery. For instance, cyclohexene derivatives have

been investigated for their anti-inflammatory and antimicrobial activities.[3][5][6] The methoxy

group can influence the pharmacokinetic properties of a molecule, such as its solubility and

metabolic stability.

The exploration of structure-activity relationships (SAR) of 3-Methoxycyclohexene derivatives

could be a valuable area of research. By modifying the cyclohexene ring or the methoxy group,

researchers can tune the biological activity of the resulting compounds.

Safety and Handling
3-Methoxycyclohexene is a flammable liquid and vapor.[1] It may cause skin and eye

irritation, as well as respiratory irritation.[1]

Handling: Use in a well-ventilated area, preferably in a fume hood. Wear appropriate

personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Keep

away from heat, sparks, and open flames.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from

incompatible materials.

Disposal: Dispose of in accordance with local, state, and federal regulations for hazardous

waste.

This guide provides a foundational understanding of 3-Methoxycyclohexene. Further research

into its specific reaction kinetics, detailed spectroscopic analysis, and biological evaluation of
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its derivatives is encouraged to fully elucidate its potential in various scientific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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